Ethyl 4-bromo-3-cyano-5-methylbenzoate
Overview
Description
Ethyl 4-bromo-3-cyano-5-methylbenzoate (EBCM) is a chemical compound with a wide range of applications in scientific research. It is an organic compound that is composed of an ethyl group, a bromine atom, a cyano group and a methylbenzoate group. EBCM is a colorless solid that is insoluble in water and has a molecular weight of 299.2 g/mol. It has a melting point of 72-74 °C and a boiling point of 225 °C. EBCM has been used in various scientific applications such as organic synthesis, drug delivery, and biochemistry.
Scientific Research Applications
Ethyl 4-bromo-3-cyano-5-methylbenzoate has been used in various scientific research applications. It has been used in organic synthesis as a reactant in the synthesis of various compounds. It has also been used in drug delivery, as it can be used to transport drugs to specific locations in the body. Additionally, Ethyl 4-bromo-3-cyano-5-methylbenzoate has been used in biochemistry and molecular biology for the study of enzyme-substrate interactions.
Mechanism of Action
The mechanism of action of Ethyl 4-bromo-3-cyano-5-methylbenzoate is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes, which prevents the enzymes from performing their normal functions. Additionally, Ethyl 4-bromo-3-cyano-5-methylbenzoate has been shown to interact with certain proteins and lipids in the body, which may affect the activity of enzymes.
Biochemical and Physiological Effects
Ethyl 4-bromo-3-cyano-5-methylbenzoate has been shown to have a range of biochemical and physiological effects. In animal studies, Ethyl 4-bromo-3-cyano-5-methylbenzoate has been shown to have anti-inflammatory, anti-cancer, and anti-microbial effects. It has also been shown to have an effect on the metabolism of glucose and lipids, as well as the production of hormones. Additionally, Ethyl 4-bromo-3-cyano-5-methylbenzoate has been shown to have an effect on the immune system by modulating the production of cytokines.
Advantages and Limitations for Lab Experiments
Ethyl 4-bromo-3-cyano-5-methylbenzoate has many advantages for use in laboratory experiments. It is a relatively stable compound that is easy to synthesize and store. Additionally, it is an inexpensive compound that can be used in a variety of experiments. However, there are some limitations to using Ethyl 4-bromo-3-cyano-5-methylbenzoate in laboratory experiments. It has a low solubility in water, which can make it difficult to use in certain experiments. Additionally, Ethyl 4-bromo-3-cyano-5-methylbenzoate can react with certain compounds and can be toxic in high doses.
Future Directions
There are many potential future directions for research involving Ethyl 4-bromo-3-cyano-5-methylbenzoate. It could be used to further study its effects on enzyme-substrate interactions, as well as its effects on the metabolism of glucose and lipids. Additionally, further research could be done to explore its potential applications in drug delivery and its effects on the immune system. Additionally, further research could be done to explore its potential applications in organic synthesis and its use as a reactant in the synthesis of various compounds. Finally, research could be done to explore its potential toxicity and its effects on the environment.
properties
IUPAC Name |
ethyl 4-bromo-3-cyano-5-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c1-3-15-11(14)8-4-7(2)10(12)9(5-8)6-13/h4-5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUIMJFGNDVGNMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C(=C1)C)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-bromo-3-cyano-5-methylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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